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Compound of Interest

Compound Name: Sodium Ethanesulfinate

Cat. No.: B1290705 Get Quote

This guide provides a comprehensive overview of the safety data and handling precautions for

Sodium Ethanesulfinate (CAS No. 20035-08-9). It is intended for researchers, scientists, and

professionals in drug development who may handle this substance. The information is

compiled from various safety data sheets (SDS) and chemical databases. It is important to note

that comprehensive toxicological data for Sodium Ethanesulfinate is not readily available, and

therefore, it should be handled with the utmost care, assuming it may be hazardous.

Section 1: Chemical Identification and Physical
Properties
This section provides basic identification and physical and chemical properties for Sodium
Ethanesulfinate.

Identifier Value

Chemical Name Sodium Ethanesulfinate

Synonyms
Ethanesulfinic acid, sodium salt; sodium

ethylsulfinate

CAS Number 20035-08-9[1][2]

Molecular Formula C2H5NaO2S[2]

Molecular Weight 116.12 g/mol [2]
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Property Value

Physical State Solid (form not specified)

Color Data not available

Odor Data not available

Melting Point 292°C[1]

Boiling Point 244°C at 760 mmHg[1]

Flash Point 101.4°C[1]

Density 1.372 g/cm³[1]

Vapor Pressure 0.0102 mmHg at 25°C[1]

Solubility Data not available[1]

Auto-ignition Temperature Data not available[1]

Decomposition Temperature Data not available[1]

Section 2: Hazard Identification and Classification
Comprehensive GHS classification for Sodium Ethanesulfinate is not consistently available.

One source suggests it is suspected of causing genetic defects and damaging fertility or the

unborn child. However, other sources do not provide a GHS classification. Therefore, it is

prudent to handle this chemical with care, assuming it may have these and other potential

hazards. A related compound, Sodium Methanesulfinate, is classified as harmful if swallowed

and causes skin and eye irritation.[3]

Hazard Statement Classification

H341 Suspected of causing genetic defects

H361
Suspected of damaging fertility or the unborn

child
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Note: The toxicological properties of Sodium Ethanesulfinate have not been thoroughly

investigated.

Section 3: Handling and Storage
Proper handling and storage procedures are crucial to minimize potential exposure and ensure

safety.

Precautions for Safe Handling:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Avoid contact with skin, eyes, and clothing.[4][5]

Avoid breathing dust, fumes, gas, mist, or vapors.[5][6]

Use only in a well-ventilated area.[3][7]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[3][5]

Conditions for Safe Storage:

Store in a tightly closed container.[3][4]

Keep in a dry, cool, and well-ventilated place.[3][7]

Store locked up.

Do not store near acids.

Section 4: Exposure Controls and Personal
Protection
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Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Control Parameter Recommendation

Engineering Controls

Ensure adequate ventilation. Use a local

exhaust ventilation system. Safety shower and

eye wash stations should be available.[3][4]

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[3][4]

Skin Protection
Wear impervious gloves and protective clothing

to prevent skin contact.[3][4]

Respiratory Protection

If ventilation is inadequate, use a NIOSH/MSHA

or European Standard EN 149 approved

respirator.[3][4]

Section 5: First Aid Measures
In case of exposure, immediate medical attention may be required.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[4]

Skin Contact

Immediately wash with plenty of soap and water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation develops or persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[3][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

two glasses of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[3][7]

Section 6: Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3]

Specific Hazards

Combustion may produce hazardous gases,

including carbon oxides, sulfur oxides, and

sodium oxides.

Fire-Fighting Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[3]

Section 7: Accidental Release Measures
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Action Procedure

Personal Precautions

Avoid breathing dust and contact with the

substance. Ensure adequate ventilation.

Evacuate personnel to a safe area.[3]

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let the product enter drains.[3]

Containment and Cleaning

Sweep up and shovel into suitable containers

for disposal. Avoid generating dust. Clean the

affected area thoroughly.[3]

Section 8: Stability and Reactivity
Aspect Information

Reactivity Contact with acids liberates very toxic gas.

Chemical Stability Stable under recommended storage conditions.

Incompatible Materials Strong oxidizing agents, strong acids.

Hazardous Decomposition Products Carbon oxides, sulfur oxides, sodium oxides.

Section 9: Toxicological Information
Detailed toxicological data for Sodium Ethanesulfinate is largely unavailable. The available

information is summarized below. It is important to handle this chemical as potentially

hazardous due to the lack of comprehensive data.
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Test Result

Acute Oral Toxicity Data not available

Acute Dermal Toxicity Data not available

Acute Inhalation Toxicity Data not available

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Respiratory or Skin Sensitization Data not available

Germ Cell Mutagenicity Suspected of causing genetic defects

Carcinogenicity Data not available

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child

STOT-Single Exposure Data not available

STOT-Repeated Exposure Data not available

Aspiration Hazard Data not available

Experimental Protocols: Detailed experimental protocols for the toxicological assessments of

Sodium Ethanesulfinate are not provided in the reviewed safety data sheets.

Section 10: Ecological Information
Aspect Information

Toxicity to Fish Data not available[1]

Toxicity to Daphnia Data not available[1]

Toxicity to Algae Data not available[1]

Persistence and Degradability Data not available

Bioaccumulative Potential Data not available

Mobility in Soil Data not available
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Section 11: Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Visualizations
The following diagrams illustrate key safety and handling workflows for Sodium
Ethanesulfinate.
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Sodium Ethanesulfinate Handling Workflow

Risk Assessment Personal Protective Equipment (PPE)

Safe Handling

Storage

Read Safety Data Sheet

Understand Potential Hazards
(Mutagenicity, Reprotoxicity)

Plan Experimental Procedure

Work in Ventilated Area

Begin Work

Impervious Gloves Safety Goggles Lab Coat Respirator (if needed)

Avoid Skin/Eye Contact

Avoid Inhaling Dust

No Eating, Drinking, Smoking

Wash Hands After Use

Tightly Closed Container

After Use

Cool, Dry Place

Store Away From Acids

Store Locked Up

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of Sodium Ethanesulfinate.
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Emergency Response for Sodium Ethanesulfinate Exposure

Emergency Response for Sodium Ethanesulfinate Exposure

Emergency Response for Sodium Ethanesulfinate Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash Skin with Soap & Water Rinse Eyes for 15 mins Rinse Mouth, Drink Water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure to Sodium Ethanesulfinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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